![molecular formula C16H22N2O5S B4680764 ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate](/img/structure/B4680764.png)
ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate
Overview
Description
Ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate, also known as EPM, is a synthetic compound that has been widely studied for its potential medical applications. It belongs to a class of compounds known as piperidine derivatives and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate is not fully understood, but it is thought to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. This compound has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity, and to inhibit the activity of glutamate receptors, which are responsible for promoting neuronal activity. This dual action is thought to underlie the analgesic and anticonvulsant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, this compound has been found to have anxiolytic effects, reducing anxiety-like behaviors in animal models of anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate in lab experiments is its well-characterized pharmacological profile. This compound has been extensively studied in animal models, and its pharmacokinetics and pharmacodynamics are well understood. This makes it a useful tool for investigating the mechanisms underlying pain, inflammation, and epilepsy. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are several potential future directions for research on ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate. One area of interest is its potential as a treatment for chronic pain. Chronic pain is a major public health problem, and current treatments are often ineffective or have significant side effects. This compound has shown promise as a potential alternative to current treatments, and further research is needed to establish its efficacy and safety in humans. Another area of interest is the potential use of this compound in the treatment of anxiety disorders. Anxiety disorders are a common mental health problem, and current treatments are often ineffective or have significant side effects. This compound has been shown to have anxiolytic effects in animal models, and further research is needed to establish its potential as a treatment for anxiety in humans.
Scientific Research Applications
Ethyl 2-({[1-(methylsulfonyl)-4-piperidinyl]carbonyl}amino)benzoate has been studied extensively for its potential medical applications. It has been found to have a range of pharmacological effects, including analgesic, anti-inflammatory, and anticonvulsant properties. This compound has been shown to be effective in animal models of pain, inflammation, and epilepsy, and has been proposed as a potential treatment for these conditions in humans.
properties
IUPAC Name |
ethyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O5S/c1-3-23-16(20)13-6-4-5-7-14(13)17-15(19)12-8-10-18(11-9-12)24(2,21)22/h4-7,12H,3,8-11H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKEYTGUBSKPYSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.